N-(2-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide

• IUPAC Name: N-(2-fluorophenyl)-3-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C16H16FNOS/c1-12-6-8-13(9-7-12)20-11-10-16(19)18-15-5-3-2-4-14(15)17/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: WPTBTJXTFKKOSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCC(=O)NC2=CC=CC=C2F
• Molecular Formula: C16H16FNOS
• Molecular Weight: 289.4 g/mol

Description

N-(2-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide, also known as FMTP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FMTP is a member of the amide class of compounds and is structurally similar to other compounds that have been shown to have biological activity.

Mechanism of Action

Target of Action

Oprea1_744607, also known as N-(2-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide, primarily targets the Corticosteroid 11-beta-dehydrogenase 1 (HSD11B1) . HSD11B1 is an enzyme that plays a crucial role in the biosynthesis of steroid hormones .

Mode of Action

Given its target, it can be inferred that the compound likely interacts with hsd11b1, potentially inhibiting its function . This interaction could result in changes to the biosynthesis of steroid hormones, impacting various physiological processes.

Biochemical Pathways

Oprea1_744607 affects several biochemical pathways, including the steroid hormone biosynthesis pathway, metabolism of xenobiotics by cytochrome P450 , and metabolic pathways . The compound’s interaction with HSD11B1 could disrupt these pathways, leading to downstream effects on hormone production and metabolism .

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide in lab experiments is its relatively simple synthesis method. However, one limitation is that the exact mechanism of action of N-(2-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several potential future directions for research involving N-(2-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide. One area of interest is the development of N-(2-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide derivatives that may have improved therapeutic properties. In addition, further studies are needed to fully elucidate the mechanism of action of N-(2-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide and to determine its potential use in other areas of research.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide involves the reaction of 2-fluoroaniline with 4-methylbenzenethiol in the presence of an acid catalyst. The resulting intermediate is then reacted with acryloyl chloride to form N-(2-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide.

Scientific Research Applications

N-(2-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide has been studied for its potential therapeutic applications in various fields of research. One such area is cancer research, where N-(2-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide has been shown to have anti-proliferative effects on cancer cells. N-(2-fluorophenyl)-3-[(4-methylphenyl)thio]propanamide has also been studied for its potential use as an analgesic, as it has been shown to have pain-relieving properties.